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Compound of Interest

Compound Name: 5alpha-Androstan-17beta-ol

CAS No.: 1225-43-0

Cat. No.: B074448

Get Quote

-Androstan-17

-ol (Dihydrotestosterone, DHT, Stanolone)

Abstract
5

-Androstan-17

-ol (Dihydrotestosterone, DHT) is the most potent endogenous androgen, mediating sexual
differentiation, prostate physiology, and androgenic alopecia. Unlike Testosterone, DHT cannot
be aromatized to estrogen, making it a pure probe for Androgen Receptor (AR) signaling. This
guide details the selection of animal models and validated protocols for DHT research,
specifically focusing on Benign Prostatic Hyperplasia (BPH) induction and Androgenic/Anabolic
assays. We provide a critical analysis of the "DHT vs. Testosterone" selection criteria and
address the synergistic role of estradiol in establishing hyperplastic phenotypes.
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DHT binds to the Androgen Receptor (AR) with 2-5x higher affinity than testosterone and

dissociates more slowly. Upon binding, the DHT-AR complex translocates to the nucleus,

dimerizes, and binds to Androgen Response Elements (AREs) to drive gene expression.

Critical Note on Metabolism: In specific tissues (e.g., hypothalamus), DHT is metabolized to 5

-androstane-3

,17

-diol (3

-diol), which acts via Estrogen Receptor

(ER

).[1][2][3] Researchers must control for this pathway when studying neuroendocrine effects.
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Research Focus Preferred Species Rationale Key Limitation

BPH / Prostate Rat (Wistar/SD)

Prostate anatomy

(lobes) closely

resembles human;

amenable to surgical

castration.

Rodents do not

develop spontaneous

BPH; induction

required.[4]

Anabolic Activity Rat (Castrated)

Hershberger Assay:

Standardized

sensitivity of Levator

Ani muscle to

androgens.

Requires precise

surgical castration to

remove endogenous

background.

PCOS Mouse (C57BL/6)

Prepubertal DHT

pellet implantation

mimics polycystic

ovary morphology and

metabolic syndrome.

Small blood volume

limits serial hormonal

sampling.

Alopecia Macaque / Mouse

Stump-tailed

macaques develop

androgenetic alopecia

naturally.

Primate models are

cost-prohibitive for

early screening.

Visualizing the Signaling Pathway
The following diagram illustrates the dual pathway of DHT: the classical AR-mediated pathway

and the metabolite-driven ER

pathway.
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Caption: Dual signaling mechanism of DHT via direct AR binding and metabolic conversion to 3

-diol acting on ER

.

Application Note: Benign Prostatic Hyperplasia
(BPH) Induction[5][6][7][8][9][10]
The "Synergy" Requirement
A common failure mode in BPH research is using DHT alone in castrated animals. While DHT

restores prostate weight, it often fails to induce the hyperplastic stromal overgrowth

characteristic of human BPH.

Recommendation: Use a DHT + 17

-Estradiol (E2) combination. Estrogen upregulates Androgen Receptors in the prostate,
sensitizing the tissue to DHT and promoting stromal proliferation.

Experimental Groups
Sham Control: Vehicle injection only.

BPH Model: Castration + DHT + E2.

Positive Control: BPH Model + Finasteride (5
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-reductase inhibitor) or Flutamide (AR antagonist). Note: Finasteride is less effective if using
direct DHT, as it blocks the T->DHT conversion step. Use Flutamide to block DHT action
directly.

Detailed Protocol: Rat BPH Model
Objective: Induce quantifiable prostatic hyperplasia in male Wistar rats (200-250g).

Surgical Castration (Day 0)
Anesthesia: Isoflurane (2-3% in O2).

Procedure:

Shave and sterilize scrotal area with povidone-iodine.[5]

Make a 1-cm midline incision at the scrotal tip.

Exteriorize testes; ligate the spermatic cord with 4-0 silk suture.

Excise testes and epididymis.

Close incision with wound clips or absorbable sutures.

Recovery: Allow 7 days for endogenous androgen washout and surgical recovery.

Induction Regimen (Day 7 - Day 35)
Vehicle: Corn Oil (sterile filtered).

Reagents:

5

-Androstan-17

-ol (DHT).

Estradiol Valerate.[6]
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Dosing Strategy: Subcutaneous (s.c.) injection.[7]

Dosage: DHT (3 mg/kg) + Estradiol Valerate (0.3 mg/kg).

Frequency: Daily or every other day for 28 days.

Alternative: Implantation of silastic pellets containing DHT (approx. 10-20 mg release over

4 weeks) is less stressful but offers less dosage control.

Workflow Diagram
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Caption: Timeline for Castration-Induced BPH Model in Rats.

Protocol: Analysis of Androgenic Endpoints[2][5]
[10][12][13]
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Gravimetric Analysis (Prostate Index)
The primary endpoint is the wet weight of the Ventral Prostate (VP).

Euthanize animal via CO2 asphyxiation.

Immediately dissect the Ventral Prostate, removing all adherent fat and connective tissue.

Weigh the VP (mg).

Calculation:

[8]

Histopathology
Fixation: 10% Neutral Buffered Formalin (24-48 hours).

Staining: Hematoxylin & Eosin (H&E).

Metrics to Quantify:

Epithelial Height: Measure the height of the secretory epithelial cells (hypertrophy).

Acinar Lumen Area: Reduced lumen often indicates stromal encroachment.

Stromal/Epithelial Ratio: Increased in BPH models.

Serum Analysis (ELISA)
Target: Serum DHT levels (to confirm dosing) and PSA (if using a transgenic model, as

rodents do not produce human PSA).

Sampling: Cardiac puncture at necropsy.

Kit Selection: Use a species-independent steroid competitive ELISA for DHT, as the

molecule is identical across species.

Emerging Application: PCOS Mouse Model
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Rationale: Chronic DHT exposure in prepubertal females induces a phenotype mimicking

Polycystic Ovary Syndrome (PCOS).[9]

Subject: C57BL/6J female mice (3-4 weeks old).

Method: Subcutaneous implantation of a silastic tube (1 cm) filled with crystalline DHT

(approx. 10 mg).

Duration: 90 days.

Phenotype: Acyclicity (constant diestrus), polycystic ovaries, insulin resistance, and obesity.

[9]
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research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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